Cas no 1261752-92-4 (2-(4-Bromo-3-iodobenzoyl)pyridine)

• Product Name: 2-(4-Bromo-3-iodobenzoyl)pyridine
• CAS No: 1261752-92-4
• MF: C₁₂H₇BrINO
• MW: 387.998554468155
• CID: 4965020
• Update Time: 2025-10-31

2-(4-Bromo-3-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-iodobenzoyl)pyridine

• Inchi： 1S/C12H7BrINO/c13-9-5-4-8(7-10(9)14)12(16)11-3-1-2-6-15-11/h1-7H
• InChI Key： ZOSBWBAQJGPVRK-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C1C=CC=CN=1)=O)Br

Computed Properties

• Exact Mass: 386.87557 g/mol
• Monoisotopic Mass: 386.87557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30
• Molecular Weight: 388.00

Additional information on 2-(4-Bromo-3-iodobenzoyl)pyridine

Introduction to 2-(4-Bromo-3-iodobenzoyl)pyridine (CAS No. 1261752-92-4)

2-(4-Bromo-3-iodobenzoyl)pyridine, identified by the chemical identifier CAS No. 1261752-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoylpyridines, which are known for their diverse biological activities and potential applications in drug development. The presence of both bromo and iodine substituents on the benzoyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural features of 2-(4-Bromo-3-iodobenzoyl)pyridine make it particularly interesting for researchers investigating novel therapeutic agents. The benzoyl group, attached to a pyridine ring, provides a scaffold that can be modified to target specific biological pathways. Additionally, the halogen atoms at the 4-position and 3-position of the benzene ring introduce sites for selective functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various diseases, including cancer and inflammatory disorders. 2-(4-Bromo-3-iodobenzoyl)pyridine has been explored as a key intermediate in the synthesis of molecules designed to disrupt these interactions. The benzoylpyridine core is a common motif in PPI inhibitors due to its ability to interact with hydrophobic pockets on protein surfaces. By incorporating bromo and iodine atoms, researchers can fine-tune the electronic properties of the molecule, enhancing its binding affinity and selectivity.

One of the most compelling aspects of 2-(4-Bromo-3-iodobenzoyl)pyridine is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in organic synthesis, allowing for the introduction of aryl groups at specific positions on a molecule. The presence of both bromo and iodine substituents makes this compound an excellent precursor for generating biaryl structures, which are prevalent in many bioactive compounds. For instance, researchers have utilized 2-(4-Bromo-3-iodobenzoyl)pyridine to synthesize novel aryl-pyridine hybrids that exhibit potent activity against bacterial infections and cancer cell proliferation.

Recent studies have highlighted the potential of 2-(4-Bromo-3-iodobenzoyl)pyridine in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The benzoylpyridine scaffold has shown promise in this context, with modifications such as halogenation enhancing binding interactions with kinase domains. For example, derivatives of 2-(4-Bromo-3-iodobenzoyl)pyridine have been reported to inhibit tyrosine kinases, leading to significant antitumor effects in preclinical studies.

The synthesis of 2-(4-Bromo-3-iodobenzoyl)pyridine involves multi-step organic transformations that highlight its versatility as a building block. Typically, it is prepared through the condensation of 4-bromo-3-iodobenzoic acid with pyridine under basic conditions or through alternative methods such as palladium-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield optimization, scalability, and purity requirements. Advanced techniques like flow chemistry have also been employed to improve reaction efficiency and reproducibility.

In conclusion, 2-(4-Bromo-3-iodobenzoyl)pyridine (CAS No. 1261752-92-4) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its applications span across various areas, including PPI inhibition, kinase targeting, and the development of novel bioactive molecules. As synthetic methodologies continue to evolve, the potential uses of this compound are likely to expand further, offering new opportunities for therapeutic intervention.